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Compound of Interest

Compound Name: FLTX1

Cat. No.: B10824496 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The accurate detection and quantification of estrogen receptors (ERs) are critical in various

fields of research, from cancer biology to endocrinology and drug development. While

antibody-based techniques have long been the standard, novel fluorescent probes like FLTX1
offer a compelling alternative. This guide provides an objective comparison of FLTX1 and

traditional antibody-based methods for ER detection, supported by experimental data and

detailed protocols.

At a Glance: FLTX1 vs. Antibody-Based Detection
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Feature FLTX1
Antibody-Based Methods
(IHC/IF/Western Blot)

Detection Principle

Direct binding of a fluorescent

tamoxifen derivative to the ER

ligand-binding domain.

Indirect detection using

primary antibodies specific to

ER epitopes and secondary

detection reagents.

Permeabilization

Not required for membrane-

associated ER; optional for

intracellular ER.[1][2][3]

Required for intracellular ER

detection.[4]

Secondary Reagents Not required.

Required (e.g., enzyme-

conjugated or fluorophore-

conjugated secondary

antibodies).[4]

Workflow Simpler and faster.

More complex and time-

consuming, involving multiple

incubation and wash steps.

Target

Canonical and non-canonical

tamoxifen-binding sites,

including membrane ERs.

Primarily canonical ERs,

depending on the antibody's

epitope.

Potential for multiplexing

Can be combined with

antibody-based detection of

other targets.

Well-established for

multiplexing with antibodies

against different targets.

Quantitative Performance Comparison
The following table summarizes key performance metrics for FLTX1 and commonly used anti-

ERα antibodies. Direct head-to-head comparisons in the same experimental systems are

limited in the literature, so data is compiled from various sources.
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Parameter FLTX1
Anti-ERα Antibodies (SP1,
6F11, 1D5)

Binding Affinity

IC50: 87.5 nM (for rat uterine

ER). A molecular docking study

suggests a high affinity for

human ERα.

The SP1 clone is described as

a high-affinity rabbit

monoclonal antibody. Studies

suggest SP1 has a greater

affinity for ER than the 1D5

clone. A specific Kd value for

human ERα is not readily

available in the literature.

Sensitivity
High sensitivity for detecting

ER.

Sensitivity varies by clone. The

SP1 clone is reported to be

more sensitive than the 1D5

clone, with SP1 detecting ER

in some cases where 1D5

does not.

Specificity

Binds to tamoxifen-binding

sites, which may include non-

ER targets. Competition

studies show binding is

displaced by tamoxifen.

Specific to the epitope

recognized by the antibody.

Some antibodies may show

cross-reactivity with other

proteins, though validated

antibodies for ERα show high

specificity.

Photostability

Contains an NBD

(nitrobenzoxadiazole)

fluorophore, which is described

as moderately photostable.

Photostability depends on the

conjugated fluorophore.

Modern fluorophores like the

Alexa Fluor series are known

for their high photostability.

Estrogen Receptor Signaling Pathway
The estrogen receptor mediates both genomic and non-genomic signaling pathways.

Understanding these pathways is crucial for interpreting ER detection results.
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Caption: Estrogen receptor signaling pathways.
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Experimental Workflows
FLTX1 Staining Workflow
The workflow for FLTX1 staining is straightforward, involving direct incubation of the fluorescent

probe with the sample.
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Start: Cell/Tissue Sample

Fixation (Optional for live cells)

Permeabilization (Optional)

Incubate with FLTX1

Wash

Fluorescence Microscopy

Image Analysis

End: ER Detection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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